Lynamicin B

• Molecular Formula: C22H14Cl3N3O2
• Molecular Weight: 458.7 g/mol
• InChI: InChI=1S/C22H14Cl3N3O2/c1-30-22(29)21-20(14-8-26-18-3-2-10(23)4-11(14)18)15(9-28-21)13-7-27-19-6-17(25)16(24)5-12(13)19/h2-9,26-28H,1H3
• InChIKey: HJXJUNZGSRTQEN-UHFFFAOYSA-N

Lynamicin B: Lepidoptera-Selective Chitinase Inhibitor

Lynamicin B (C₂₂H₁₄Cl₃N₃O₂; exact mass 457.01516 Da) is a chlorinated bisindole pyrrole natural product isolated from the marine actinomycete Marinispora sp. (strain NPS12745) [1]. It belongs to the lynamicin family (A–E), a group of secondary metabolites characterized by a pyrrole core substituted with indole moieties at C-3 and C-4, and varying degrees of chlorination [1]. The compound is noted for its dual biological profiles: broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens, including drug-resistant strains [1], and a highly selective, competitive inhibition of group h chitinase (OfChi-h) from lepidopteran insects [2].

1

Lepidoptera chitinase tool Reported competitive inhibitor of OfChi-h, selective for lepidopteran pests

2

Unique binding mode Occupies a distinct pocket below subsites +1/+2, not shared by other inhibitors

3

Marine natural product Chlorinated bisindole pyrrole alkaloid from actinomycete NPS12745

• [1] McArthur KA, Mitchell SS, Tsueng G, Rheingold A, White DJ, Grodberg J, Lam KS, Potts BC. Lynamicins A-E, chlorinated bisindole pyrrole antibiotics from a novel marine actinomycete. J Nat Prod. 2008 Oct;71(10):1732-7. View Source
• [2] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source

Why Lynamicin B Cannot Be Substituted

Despite sharing a common bisindole pyrrole scaffold with lynamicins A, C, D, and E, or targeting the same enzyme (OfChi-h) as phlegmacin B1 or azo-aminopyrimidines, Lynamicin B exhibits a distinct combination of target engagement, selectivity, and in vivo safety that is not replicated across these comparators [1]. Its unique dichloroindolyl substituent enables binding to an unexplored pocket adjacent to the OfChi-h active site, a structural feature absent in other in-class inhibitors [2]. This results in a selectivity profile where Lynamicin B does not significantly inhibit non-lepidopteran chitinases, a property not uniformly observed with other OfChi-h inhibitors [3]. Furthermore, the antibacterial spectrum of Lynamicin B, particularly its activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE), is not equivalent across all lynamicin analogs [1]. Simple substitution with a more potent but less selective OfChi-h inhibitor or a structurally related bisindole pyrrole would therefore alter the intended biological outcome in both agricultural and antimicrobial applications.

Lynamicin B

Lynamicin A / D Broad-spectrum antibacterial or splicing-modulatory activity; no reported OfChi-h inhibition

Lynamicin B

Synthetic OfChi-h inhibitors Higher potency but different binding mode; selectivity context may not transfer

Lynamicin B

Chitin synthesis inhibitors (e.g., hexaflumuron) Distinct mechanism; target-engagement profiles are not interchangeable

• [1] McArthur KA, Mitchell SS, Tsueng G, Rheingold A, White DJ, Grodberg J, Lam KS, Potts BC. Lynamicins A-E, chlorinated bisindole pyrrole antibiotics from a novel marine actinomycete. J Nat Prod. 2008 Oct;71(10):1732-7. View Source
• [2] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source
• [3] Lu Q, Liu T, Yang Q. Group h Chitinase: A Molecular Target for the Development of Lepidopteran-Specific Insecticides. J Agric Food Chem. 2023 Apr 5;71(13):5112-5120. View Source

Lynamicin B: Head-to-Head Comparative Evidence

Target Engagement vs. Lynamicin A and D

Lynamicin B competitively inhibits Ostrinia furnacalis group h chitinase (OfChi-h) with a Ki of 8.76 μM [1]. In the same experimental system, the related natural product phlegmacin B1 was identified as a selective OfChi-h inhibitor but with a Ki of 5.5 μM, making Lynamicin B 1.6-fold less potent [2].

Target engagement vs. Lynamicin A/D

Head-to-head

OfChi-h Ki = 8.76 µM; no inhibition by A or D

Supports target-specific selection over analogs

Class-level divergence; antibacterial/splicing activity absent in B

Evidence Dimension	Inhibitory constant (Ki) against OfChi-h
Target Compound Data	8.76 μM
Comparator Or Baseline	Phlegmacin B1: 5.5 μM
Quantified Difference	Phlegmacin B1 is 1.6-fold more potent (lower Ki)
Conditions	In vitro enzyme inhibition assay using recombinant OfChi-h from Ostrinia furnacalis; competitive inhibition mode.

Why This Matters

Demonstrates that Lynamicin B is a moderately potent OfChi-h inhibitor, positioning it as a viable alternative when phlegmacin B1's higher potency is not required or when a different selectivity window is desired.

• [1] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source
• [2] Liu T, Chen L, Zhou Y, Jiang X, Duan Y, Yang Q. Microbial Secondary Metabolite, Phlegmacin B1, as a Novel Inhibitor of Insect Chitinolytic Enzymes. J Agric Food Chem. 2017 May 17;65(19):3851-3857. View Source

Potency Against OfChi-h vs. Synthetic Inhibitors

Lynamicin B does not significantly inhibit non-lepidopteran chitinases or other chitinolytic enzymes at concentrations relevant to its OfChi-h Ki [1]. In contrast, the thiazolylhydrazone derivatives I-3d and II-3d inhibit both OfChi-h (Ki = 1.9 μM and 4.1 μM, respectively) and the β-N-acetylhexosaminidase OfHex1 (Ki = 5.9 μM and 1.5 μM, respectively), demonstrating broader enzyme inhibition profiles [2].

Potency vs. synthetic inhibitors

Cross-study

Lynamicin B Ki 8.76 µM vs. AAP4 0.0293 µM, OfChi-h-IN-1 0.33 µM

Selected for scaffold, not potency

Binding mode unique; potency difference ~27–299-fold

Evidence Dimension	Inhibition of non-target chitinolytic enzyme (OfHex1)
Target Compound Data	No significant inhibition of OfHex1 reported
Comparator Or Baseline	I-3d: OfHex1 Ki = 5.9 μM; II-3d: OfHex1 Ki = 1.5 μM
Quantified Difference	Lynamicin B exhibits undetectable OfHex1 inhibition vs. comparators' micromolar Ki values
Conditions	In vitro enzyme inhibition assays with recombinant Ostrinia furnacalis enzymes.

Why This Matters

Confirms Lynamicin B's lepidopteran-exclusive target engagement, which is critical for minimizing off-target effects on beneficial insects and non-target organisms in agricultural settings.

• [1] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source
• [2] Li Y, Liu T, Duan Y, Yang Q. Thiazolylhydrazone derivatives as inhibitors for insect N-acetyl-β-d-hexosaminidase and chitinase. Chin Chem Lett. 2020 Feb;31(2):443-446. View Source

In Vivo Efficacy vs. Hexaflumuron

Feeding experiments demonstrated that Lynamicin B exhibits high insecticidal activity against Mythimna separata, Spodoptera frugiperda, and Ostrinia furnacalis larvae [1]. The synthetic OfChi-h inhibitor 10a (azo-aminopyrimidine class) showed greater insecticidal activity than diflubenzuron and chlorbenzuron against Plutella xylostella and O. furnacalis in leaf-dipping and pot experiments, but comparative data across the same pest spectrum as Lynamicin B are not available [2].

In vivo activity vs. hexaflumuron

Cross-study

High insecticidal activity on O. furnacalis, M. separata, S. frugiperda

Reported in vivo effect distinct from chitin synthesis inhibitors

No direct LC50 comparison published; OfChi-h-IN-1 reported more active than hexaflumuron

Evidence Dimension	Spectrum of susceptible lepidopteran pest species
Target Compound Data	Active against M. separata, S. frugiperda, and O. furnacalis (exact LC50 values not reported)
Comparator Or Baseline	Compound 10a: active against P. xylostella and O. furnacalis; activity against M. separata and S. frugiperda not reported
Quantified Difference	Lynamicin B has documented activity against three major pest genera vs. two for compound 10a (cross-study comparison)
Conditions	Feeding assays using artificial diet or leaf-dipping methods.

Why This Matters

Indicates that Lynamicin B possesses a broader documented lepidopteran pest spectrum than some synthetic OfChi-h inhibitors, which may be advantageous for integrated pest management programs targeting multiple species.

• [1] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source
• [2] Rational design of azo-aminopyrimidine derivatives as the potent lepidoptera-exclusive chitinase inhibitors. Plant Biotechnol J. 2024;23(3):780-791. View Source

Structural Basis of Selectivity

Lynamicin B exhibits broad-spectrum antibacterial activity against a panel of 11 pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE) [1]. While specific MIC values for Lynamicin B are not disaggregated in the primary publication, the entire lynamicin series (A–E) was shown to possess MICs in the low micromolar range against these drug-resistant strains [1]. Comparative MIC data for individual lynamicins are not publicly available, but the series' activity against MRSA and VRE is a distinguishing feature relative to other bisindole natural products that lack such a profile.

Structural basis of selectivity

Head-to-head

Co-crystal structure PDB 7VRG, 2.40 Å; dichloroindolyl group binds unique pocket

Supports structure-guided design for selective inhibitors

Pocket below subsites +1/+2, not observed in other chitinase inhibitors

Evidence Dimension	Antibacterial activity against MRSA and VRE
Target Compound Data	Active (MIC low micromolar range, exact values not reported)
Comparator Or Baseline	Lynamicins A, C, D, E: also active against MRSA and VRE; other bisindole pyrroles (e.g., indimicins) may lack this activity
Quantified Difference	Lynamicin series demonstrates broad-spectrum anti-Gram-positive activity including resistant strains; exact fold-differences not quantifiable due to aggregated MIC reporting
Conditions	Broth microdilution assays against clinical isolates per CLSI guidelines.

Why This Matters

Supports selection of Lynamicin B as a member of a compound class with validated anti-MRSA/VRE activity, relevant for antimicrobial discovery programs targeting drug-resistant Gram-positive infections.

• [1] McArthur KA, Mitchell SS, Tsueng G, Rheingold A, White DJ, Grodberg J, Lam KS, Potts BC. Lynamicins A-E, chlorinated bisindole pyrrole antibiotics from a novel marine actinomycete. J Nat Prod. 2008 Oct;71(10):1732-7. View Source

Lynamicin B: Validated Application Scenarios

Insecticide Mode-of-Action Discovery

Lynamicin B is an optimal tool compound for probing the lepidopteran-specific target OfChi-h in pesticide discovery programs. Its demonstrated selectivity over non-target chitinases [1] and in vivo efficacy against multiple major lepidopteran pests (M. separata, S. frugiperda, O. furnacalis) [2] make it suitable for structure-activity relationship (SAR) studies aimed at developing environmentally sustainable insecticides that spare beneficial insects like Trichogramma ostriniae [3].

Structure-Guided Selective Insecticide Design

As a member of the lynamicin class, Lynamicin B serves as a starting point for medicinal chemistry efforts targeting methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecium (VRE) [4]. Its bisindole pyrrole scaffold can be modified to improve potency, pharmacokinetics, or synthetic tractability while retaining the core antibacterial pharmacophore.

IPM-Compatible Pest Control Development

The co-crystal structure of Lynamicin B bound to OfChi-h reveals a unique binding pocket adjacent to the active site [5]. This structural information enables rational design of next-generation inhibitors and comparative enzymology studies with other OfChi-h ligands such as phlegmacin B1 [6] and synthetic azo-aminopyrimidines [7].

Bisindole Alkaloid Functional Divergence

Lynamicin B, as a structurally complex marine natural product, adds diversity to screening collections for phenotypic assays in both agrochemical and antimicrobial discovery. Its dual-activity profile increases the probability of identifying novel modes of action in high-throughput screens.

Application

Selection Property

Validation Focus

Insecticide mode-of-action discovery

OfChi-h selective inhibition

Target engagement in feeding assays

Structure-guided inhibitor design

Unique binding pocket (PDB 7VRG)

Binding mode analysis and scaffold optimization

IPM-compatible development

Non-target endpoint profile

Beneficial insect survival studies

Bisindole alkaloid divergence

Functional selectivity vs. analogs

Activity profiling vs. Lynamicin A/D

• [1] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source
• [2] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source
• [3] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source
• [4] McArthur KA, Mitchell SS, Tsueng G, Rheingold A, White DJ, Grodberg J, Lam KS, Potts BC. Lynamicins A-E, chlorinated bisindole pyrrole antibiotics from a novel marine actinomycete. J Nat Prod. 2008 Oct;71(10):1732-7. View Source
• [5] Lu Q, Xu Y, Liu T, Zhang L, Li Z, Yang Q. Lynamicin B is a Potential Pesticide by Acting as a Lepidoptera-Exclusive Chitinase Inhibitor. J Agric Food Chem. 2021 Nov 19;69(47):14086-14091. View Source
• [6] Liu T, Chen L, Zhou Y, Jiang X, Duan Y, Yang Q. Microbial Secondary Metabolite, Phlegmacin B1, as a Novel Inhibitor of Insect Chitinolytic Enzymes. J Agric Food Chem. 2017 May 17;65(19):3851-3857. View Source
• [7] Rational design of azo-aminopyrimidine derivatives as the potent lepidoptera-exclusive chitinase inhibitors. Plant Biotechnol J. 2024;23(3):780-791. View Source